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An In-depth Technical Guide to the Physical Properties of p-Menth-3-ene

Introduction
p-Menth-3-ene is a monoterpene and an alicyclic compound.[1][2] This technical guide

provides a detailed overview of its key physical properties, namely its boiling point and density.

The information is intended for researchers, scientists, and professionals in drug development

who require precise data and methodologies for their work with this compound.

Quantitative Data Summary
The physical properties of p-menth-3-ene have been determined and estimated by various

sources. The following table summarizes the available quantitative data for its boiling point and

density.

Physical Property Value Source

Boiling Point 173.5°C at 760 mmHg Alfa Chemistry[3]

166.85°C ChemicalBook[1]

Density 0.813 g/cm³ Alfa Chemistry[3]

0.8102 g/cm³ (estimate) ChemicalBook[1]
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Experimental Protocols
While specific experimental protocols for p-menth-3-ene are not extensively detailed in the

provided literature, standard methodologies for determining the boiling point and density of

terpenes and other volatile organic compounds are applicable.

Determination of Boiling Point
The boiling point of a terpene is the temperature at which it completely dissipates.[4] This is a

critical parameter for processes such as distillation and characterization. A common laboratory

method for determining the boiling point of a liquid like p-menth-3-ene is as follows:

Apparatus Setup: A small-scale distillation apparatus is assembled. This typically includes a

round-bottom flask, a heating mantle, a condenser, a thermometer, and a collection flask.

Sample Preparation: A small, pure sample of p-menth-3-ene is placed in the round-bottom

flask along with boiling chips to ensure smooth boiling.

Heating: The sample is gradually heated. The temperature of the vapor is monitored with a

thermometer, ensuring the bulb is positioned just below the side arm of the distillation head.

Observation: The temperature at which the vapor and liquid are in equilibrium, and a steady

stream of distillate is collected, is recorded as the boiling point. The atmospheric pressure

should also be recorded, as boiling point is dependent on it.[5]

Determination of Density
Density is a fundamental physical property that can be used to assess the purity of a

substance. The density of a liquid can be determined using a pycnometer.

Pycnometer Calibration: The empty pycnometer is first weighed. It is then filled with a

reference substance of known density, typically deionized water, and weighed again. The

temperature of the water is recorded.

Sample Measurement: The pycnometer is cleaned, dried, and then filled with p-menth-3-
ene. It is then weighed.
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Calculation: The density of p-menth-3-ene is calculated using the following formula: Density

of Sample = (Mass of Sample / Mass of Water) * Density of Water

Visualization of Structure-Property Relationships
The physical properties of a molecule are intrinsically linked to its chemical structure. The

following diagram illustrates the logical relationships between the molecular structure of p-
menth-3-ene and its boiling point and density.

Relationship between Molecular Structure and Physical Properties of p-Menth-3-ene
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Caption: Molecular structure's influence on physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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